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Progression-Free Survival and Key Efficacy Data

The provided data on parsaclisib's efficacy, particularly from the CITADEL-101 (Phase 1/2) and
CITADEL-203 (Phase 2) studies, is summarized in the table below. Note that median PFS was not reached

(NR) for some subtypes in the initial study [1].

L Median
. . . Obijective Complete .
Malighancy Prior BTKi Progression- Study
Response Response . .
Subtype Treatment Free Survival (Citation)
Rate (ORR) (CR) Rate
(PFS)
Follicular Not 77.7% 19.4% 15.8 months CITADEL-
Lymphoma (FL) Specified 203 [2]
Follicular Not 88.1% 23.8% Not Reported CITADEL-
Lymphoma (FL) Specified 213 [3]
- Japanese
Mantle Cell BTKi-Naive 70% 16% 13.6 months CITADEL-
Lymphoma 101 (Phase
(MCL) 2) [4]
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. Median
) ) ) Obijective Complete )

Malignancy Prior BTKi Progression- Study

Response Response . L.
Subtype Treatment Free Survival (Citation)

Rate (ORR) (CR) Rate

(PFS)

Mantle Cell BTKi- 30% 2% Not Reported CITADEL-
Lymphoma Pretreated 101 (Phase
(MCL) 2) [4]
Marginal Zone Not 78% Not Reported  Not Reached CITADEL-
Lymphoma Specified (NR) 101 (Phase
(MZL) 1/2) [1]
Diffuse Large Not 30% Not Reported  Not Reached CITADEL-
B-Cell Specified (NR) 101 (Phase
Lymphoma 1/2) [1]
(DLBCL)

Experimental Protocols and Methodologies

The data in the table above was generated under standardized clinical trial protocols.

¢ Study Designs: The key data for Parsaclisib comes from phase 1/2 (CITADEL-101, NCT02018861)
and phase 2 (CITADEL-203, NCT03126019; CITADEL-213, NCT04434937) trials [1] [3] [2]. These
were open-label studies evaluating the safety and efficacy of parsaclisib monotherapy in patients
with relapsed or refractory B-cell malignancies.

e Patient Population: Eligible patients were adults (=18 years) with histologically confirmed B-cell non-
Hodgkin lymphoma (NHL) that had relapsed after or was refractory to at least one prior systemic
therapy. Patients were often ineligible for or had progressed after hematopoietic stem cell
transplantation [1] [3].

e Dosing Regimens: Two main dosing schedules were investigated [1] [3] [2]:

o Daily/Weekly (DW): 20 mg once daily for 8-9 weeks, followed by 20 mg once weekly.

o Daily/Daily (DG): 20 mg once daily for 8 weeks, followed by 2.5 mg once daily. The DG
regimen was selected for further development based on a better safety profile while
maintaining efficacy.

¢ Endpoint Assessment: The primary efficacy endpoint was typically Objective Response Rate
(ORR), defined as the proportion of patients with a best response of either Complete Response (CR)
or Partial Response (PR) as assessed by standard lymphoma criteria (e.g., Lugano classification).
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Progression-Free Survival (PFS) was a key secondary endpoint, measured from the start of
treatment until disease progression or death from any cause [2]. Tumor assessments were performed
using computed tomography (CT) or magnetic resonance imaging (MRI) at scheduled intervals [3].

Mechanism of Action and Signaling Pathway

Parsaclisib is a potent and highly selective inhibitor of the phosphoinositide 3-kinase delta (PI3K8) isoform

[1] [5]. The following diagram illustrates the key signaling pathway it targets in B-cell malignancies.
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This diagram shows that parsaclisib directly targets the PI3K§ subunit. By inhibiting this specific node, it
blocks the downstream oncogenic signaling that drives the growth and survival of malignant B-cells [1] [4]

[5].

Key Comparative Insights

o Efficacy Across Subtypes: Parsaclisib shows its strongest and most durable activity in indolent
lymphomas like Follicular Lymphoma (FL) and Marginal Zone Lymphoma (MZL) [1] [2]. Efficacy
is more modest in aggressive subtypes like DLBCL [1].

¢ Impact of Prior Therapy: In Mantle Cell Lymphoma (MCL), a patient's prior treatment with a Bruton's
Tyrosine Kinase inhibitor (BTKIi) is a critical factor. Parsaclisib's efficacy is significantly higher in
BTKi-naive patients compared to those who are BTKi-pretreated [4].

e Dosing and Safety: The development of optimized dosing regimens (switching from daily to a lower
daily or weekly maintenance dose) was a key step in managing long-term toxicities like
diarrhea/colitis, improving the drug's tolerability profile while maintaining efficacy [1] [2].
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[https://www.smolecule.com/products/b0057 13#parsaclisib-progression-free-survival-in-b-cell-

malignancies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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